2-Phenylcyclohex-anone oxime
Description
2-Phenylcyclohex-anone oxime is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis
Intermediate in Organic Synthesis
2-Phenylcyclohexanone oxime serves as a crucial intermediate in the synthesis of various organic compounds. Its oxime functional group allows for further transformations, making it valuable in the production of pharmaceuticals and agrochemicals. The compound's reactivity can be harnessed to create derivatives with desired biological activities, enhancing its utility in medicinal chemistry.
Reactivity and Mechanism
The unique structure of 2-phenylcyclohexanone oxime contributes to its reactivity. The oxime group can undergo tautomerization to form nitroso derivatives, which are reactive towards nucleophiles and electrophiles. This property is significant for developing new synthetic pathways and materials.
Biological Applications
Enzyme Inhibition Studies
Research indicates that 2-phenylcyclohexanone oxime can be used in studies involving enzyme inhibition. It has shown potential as a precursor for biologically active compounds with antimicrobial and anti-inflammatory properties. Modifications to its structure may lead to new therapeutic agents targeting various diseases.
Therapeutic Candidates
Recent investigations have explored the use of phenoxy derivatives related to 2-phenylcyclohexanone oxime as acetylcholinesterase inhibitors, which are promising candidates for Alzheimer's disease treatment. These studies highlight the compound's potential role in developing drugs that target neurodegenerative conditions .
Industrial Applications
Production of Fine Chemicals
In industrial settings, 2-phenylcyclohexanone oxime is utilized in producing fine chemicals and as a precursor for other functionalized compounds. Its ability to form stable complexes with metal ions also makes it valuable in catalysis and material science applications.
Case Study 1: Photochemical Reactions
A study on the photochemistry of ketoximes, including 2-phenylcyclohexanone oxime, demonstrated that photolysis could yield various products such as lactams and amides under specific conditions. This research provides insights into the compound's behavior under light exposure, which can be leveraged for synthetic applications .
Case Study 2: Therapeutic Decontamination
Research has focused on designing dual-action oximes for therapeutic decontamination of organophosphate compounds. The findings suggest that modifications to the oxime structure can enhance reactivation activity against acetylcholinesterase enzymes, indicating potential applications in treating poisoning cases .
Properties
Molecular Formula |
C12H15NO |
|---|---|
Molecular Weight |
189.25 g/mol |
IUPAC Name |
N-(2-phenylcyclohexylidene)hydroxylamine |
InChI |
InChI=1S/C12H15NO/c14-13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11,14H,4-5,8-9H2 |
InChI Key |
KEZSUWLEVRELGQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(=NO)C(C1)C2=CC=CC=C2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
